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FLT3 Inhibitors at a Glance

The table below summarizes core information on selected FLT3 inhibitors, including denfivontinib.

Inhibitor
Name

Generation Type
Key FLT3
Targets

Reported IC50 /
Potency

Clinical Status & Key
Context

Denfivontinib
(G-749)

(Early) I ITD, D835Y

mutants

Potent activity;

overcomes
resistance from

some D835
mutations [1]

Preclinical candidate;

novel derivatives (e.g.,
MY-10) show improved

selectivity [1]

Gilteritinib
(ASP2215)

Second I ITD, TKD
(including

D835)

N/A Approved for R/R FLT3m
AML; improves overall

survival vs. salvage
chemotherapy [2] [3] [4]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s548034?utm_src=pdf-body
https://www.smolecule.com/products/s548034?utm_src=pdf-interest
https://www.smolecule.com/products/s548034?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0960894X24004840
https://www.sciencedirect.com/science/article/abs/pii/S0960894X24004840
https://pmc.ncbi.nlm.nih.gov/articles/PMC11523226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9604443/
https://aml-hub.com/medical-information/efficacy-and-safety-of-flt3-inhibitors-in-the-treatment-of-aml-a-review-of-clinical-data
https://www.smolecule.com/products/s548034?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Inhibitor
Name

Generation Type
Key FLT3
Targets

Reported IC50 /
Potency

Clinical Status & Key
Context

Quizartinib
(AC220)

Second II ITD N/A Approved in some

regions; improves survival
but higher risk of QTc

prolongation vs.
chemotherapy [2] [5]

Midostaurin
(PKC412)

First I ITD, TKD N/A Approved for newly
diagnosed FLT3m AML;

combined with
chemotherapy [3] [6] [4]

Crenolanib (Second) I ITD, TKD N/A Investigational; Fast Track
designation; active against

TKD mutations; trials in
progress [4]

Mechanism of Action and Resistance

FLT3 inhibitors are also classified by how they bind to the FLT3 receptor, which determines their activity

against different mutation types [3] [4].
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As the diagram shows, denfivontinib is a Type I inhibitor, which allows it to target a broader range of

FLT3 mutations, including the resistance-conferring TKD mutations like D835Y [1]. This is a key

differentiator from Type II inhibitors like quizartinib.

Efficacy and Safety Profile Comparison

This table consolidates key efficacy and safety outcomes from clinical studies and meta-analyses.

Inhibitor Name
Overall Survival (OS)
Benefit

Common Grade ≥3
Adverse Events

Unique Safety Considerations

Denfivontinib
(G-749)

Data not available in
accessed studies

Data not available in
accessed studies

Preclinical data suggests
improved selectivity against c-
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Inhibitor Name
Overall Survival (OS)
Benefit

Common Grade ≥3
Adverse Events

Unique Safety Considerations

KIT, potentially reducing off-
target effects [1].

Gilteritinib Superior OS vs.
salvage chemo

(HR=0.717) [2] [5]

Febrile neutropenia,
anemia,

thrombocytopenia [4]

Well-characterized safety profile
as a monotherapy.

Quizartinib Superior OS vs.

salvage chemo
(HR=0.717) [2] [5]

Not specified in meta-

analysis

Significantly higher risk of QTc
prolongation vs.
chemotherapy (OR=6.311) [2]

[5].

Midostaurin Improved OS and EFS

when combined with
chemotherapy [4]

Anemia, rash [4] Used in combination with

chemotherapy; safety profile
includes chemotherapy-related

effects.

Experimental Insights on Denfivontinib

For researchers, the specific experimental context and evolution of denfivontinib are critical:

Lead Optimization Context: The search results indicate that denfivontinib (G-749) served as a lead

compound in preclinical research. Recent studies focus on structural modifications of G-749 using
structure simplification and scaffold hopping strategies to develop novel derivatives with

improved kinase selectivity [1].
Key Derivative (MY-10): One such derivative, MY-10, was reported to exhibit potent in vitro
antileukemic activity. It inhibited FLT3-ITD with an IC50 of 6.5 nM and FLT3-D835Y with an IC50 of
10.3 nM. A significant finding was its greatly enhanced selectivity against c-KIT kinase (IC50 > 100

µM), which is a desirable property to minimize off-target toxicity [1].
Methodology Note: The in vitro anti-proliferative activity of these compounds is typically assessed

using cell lines harboring FLT3-ITD mutations (e.g., MV4-11). The standard methodology involves cell
viability assays (like MTT or CCK-8) after a 72-hour exposure to the inhibitor, with results calculated

as the concentration that inhibits 50% of cell growth (IC50 or GI50) [1].
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A Shifting Landscape

The data shows that while denfivontinib was a promising preclinical candidate, the clinical landscape has

advanced with the approval of inhibitors like gilteritinib and quizartinib. Current research seems to be

focused on:

Overcoming resistance in relapsed/refractory patients, for which next-generation inhibitors are
being designed [7].

Optimizing combination therapies and maintenance treatment post-transplant [3] [8] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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